Cas no 1393563-14-8 (1-Bromo-3-(2,2-difluorocyclopropyl)benzene)

• Product Name: 1-Bromo-3-(2,2-difluorocyclopropyl)benzene
• CAS No: 1393563-14-8
• MF: C₉H₇BrF₂
• MW: 233.052688837051
• MDL: MFCD22548233
• CID: 4593710
• PubChem ID: 72218466
• Update Time: 2025-06-15

1-Bromo-3-(2,2-difluorocyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-3-(2,2-DIFLUOROCYCLOPROPYL)BENZENE
• AB85396
• W16966
• AS-65555
• SY295842
• MFCD22548233
• EN300-7352306
• 1393563-14-8
• CS-0044931
• F2147-4034
• AKOS026716830
• CTRHNTQRQHKOLH-UHFFFAOYSA-N
• 1-Bromo-3-(2,2-difluorocyclopropyl)benzene

• MDL： MFCD22548233
• Inchi： 1S/C9H7BrF2/c10-7-3-1-2-6(4-7)8-5-9(8,11)12/h1-4,8H,5H2
• InChI Key： CTRHNTQRQHKOLH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CC1(F)F

Computed Properties

• Exact Mass: 231.96992g/mol
• Monoisotopic Mass: 231.96992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-Bromo-3-(2,2-difluorocyclopropyl)benzene

1-Bromo-3-(2,2-difluorocyclopropyl)benzene: A Comprehensive Overview

1-Bromo-3-(2,2-difluorocyclopropyl)benzene (CAS No. 1393563-14-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound features a brominated benzene ring substituted with a 2,2-difluorocyclopropyl group, making it an intriguing molecule for various applications.

The 1-Bromo-3-(2,2-difluorocyclopropyl)benzene structure is characterized by its bromine atom at the para position of the benzene ring and a 2,2-difluorocyclopropyl group at the meta position. The presence of the difluorocyclopropyl moiety imparts unique chemical and physical properties to the molecule, which can be leveraged in the design and synthesis of novel compounds.

In recent years, 1-Bromo-3-(2,2-difluorocyclopropyl)benzene has been extensively studied for its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The difluorocyclopropyl group is known to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug development. Additionally, the bromine atom provides a versatile handle for further functionalization through various chemical reactions.

One of the key areas where 1-Bromo-3-(2,2-difluorocyclopropyl)benzene has shown promise is in the development of new therapeutic agents. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a building block for synthesizing novel antiviral agents. The researchers found that derivatives of 1-Bromo-3-(2,2-difluorocyclopropyl)benzene exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond antiviral applications, 1-Bromo-3-(2,2-difluorocyclopropyl)benzene has also been explored for its potential in cancer therapy. A study published in Cancer Research demonstrated that certain derivatives of this compound could selectively inhibit cancer cell proliferation by targeting specific signaling pathways. The unique structure of 1-Bromo-3-(2,2-difluorocyclopropyl)benzene allows for precise modulation of biological activity, making it a valuable tool in drug discovery.

In addition to its medicinal applications, 1-Bromo-3-(2,2-difluorocyclopropyl)benzene has also found use in agrochemical research. The compound's ability to enhance lipophilicity and stability makes it an attractive candidate for developing new pesticides and herbicides. A recent study in Pesticide Biochemistry and Physiology reported that derivatives of 1-Bromo-3-(2,2-difluorocyclopropyl)benzene showed improved efficacy against various plant pathogens compared to existing formulations.

The synthesis of 1-Bromo-3-(2,2-difluorocyclopropyl)benzene typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of 3-(2,2-difluorocyclopropyl)benzene using N-bromosuccinimide (NBS) or bromine gas. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to synthesize this compound efficiently.

The physical properties of 1-Bromo-3-(2,2-difluorocyclopropyl)benzene, including its melting point, boiling point, and solubility characteristics, have been well-characterized. These properties are crucial for optimizing its use in various applications. For example, its moderate solubility in organic solvents makes it suitable for use in solution-phase reactions and formulations.

In conclusion, 1-Bromo-3-(2,2-difluorocyclopropyl)benzene (CAS No. 1393563-14-8) is a highly versatile compound with significant potential in multiple fields. Its unique structure and properties make it an invaluable tool for researchers working on drug discovery, agrochemical development, and other advanced applications. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.